Cas no 637747-66-1 (2-(2-fluorophenyl)-6-methyl-4H-chromen-4-one)

• Product Name: 2-(2-fluorophenyl)-6-methyl-4H-chromen-4-one
• CAS No: 637747-66-1
• MF: C₁₆H₁₁FO₂
• MW: 254.255748033524
• CID: 5554216
• PubChem ID: 930746
• Update Time: 2024-03-01

2-(2-fluorophenyl)-6-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-6-methyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 2-(2-fluorophenyl)-6-methyl-

• Inchi： 1S/C16H11FO2/c1-10-6-7-15-12(8-10)14(18)9-16(19-15)11-4-2-3-5-13(11)17/h2-9H,1H3
• InChI Key： NRQBCDSTILQEHO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2F)OC2=CC=C(C)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 254.07430775g/mol
• Monoisotopic Mass: 254.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 396.8±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones